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Compound of Interest

Compound Name: Creosote

Cat. No.: B1164894

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for conducting accelerated leaching tests on
creosote-treated wood. The methodologies outlined are based on established standards and
scientific literature to ensure robust and reproducible results for assessing the environmental
impact of creosote-treated wood products.

Introduction

Creosote is a widely used wood preservative that protects timber from fungal decay and insect
attack. However, its constituent polycyclic aromatic hydrocarbons (PAHs) can leach into the
surrounding environment, posing potential risks. Accelerated leaching tests are laboratory
methods designed to simulate and expedite the leaching process that occurs under natural
weathering conditions. These tests are crucial for evaluating the long-term environmental
performance of creosote-treated wood, predicting potential leachate concentrations, and
ensuring regulatory compliance.

Factors influencing the leaching of creosote components include temperature, water flow rate,
pH of the leaching medium, wood species, and the age of the treated wood.[1] This document
details two primary accelerated leaching test methodologies: the American Wood Protection
Association (AWPA) Standard E11-16 immersion test and a dynamic tank leaching test that
simulates flowing water conditions.
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Experimental Protocols

AWPA E11-16: Standard Method for Accelerated
Evaluation of Preservative Leaching (Modified for
Creosote)

This method is a standardized laboratory procedure for accelerating the leaching of waterborne

preservatives from wood. While originally designed for waterborne preservatives, its principles

can be adapted for creosote-treated wood to provide a baseline assessment of leachability.

2.1.1. Materials and Apparatus

Test Specimens: Small blocks of wood (e.g., 19 mm cubes or other specified dimensions)
treated with creosote to a known retention level. The end-grain of the specimens should be
sealed with a suitable waterproof coating to restrict leaching primarily to the cross-sectional
surfaces.

Leaching Vessel: A container of sufficient size to fully immerse the test specimens in the
leaching solution. The material of the vessel should be inert to creosote components (e.g.,
glass or stainless steel).

Leaching Solution: Deionized water is typically used as the leaching medium.

Agitation System: A magnetic stirrer or orbital shaker to ensure gentle agitation of the
leachate.

Analytical Instrumentation: Gas chromatograph-mass spectrometer (GC-MS) or gas
chromatograph with a flame ionization detector (GC-FID) for the quantification of PAHs in the
leachate.

2.1.2. Procedure

Sample Preparation: Prepare replicate creosote-treated wood blocks of the desired
dimensions. Record the initial weight and dimensions of each block. Seal the end-grain
surfaces of the blocks.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1164894?utm_src=pdf-body
https://www.benchchem.com/product/b1164894?utm_src=pdf-body
https://www.benchchem.com/product/b1164894?utm_src=pdf-body
https://www.benchchem.com/product/b1164894?utm_src=pdf-body
https://www.benchchem.com/product/b1164894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Initial Preservative Content: Determine the initial concentration of key creosote components
(e.g., specific PAHS) in a set of un-leached, matched wood specimens.

Leaching: Place the test specimens in the leaching vessel and add a sufficient volume of
deionized water to achieve a specified water-to-wood surface area ratio. A common ratio is
100 mL of water per 2000 mmz of wood surface area.

Agitation and Duration: Gently agitate the leachate continuously for a total of 14 to 17 days.

Leachate Sampling: At predetermined intervals (e.g., 6, 24, 48, 96, 168, and 336 hours),
collect a representative aliquot of the leachate for analysis. After each sampling, replace the
entire volume of the leachate with fresh deionized water.

PAH Analysis: Analyze the collected leachate samples for the concentration of target PAHs
using GC-MS or GC-FID.

Data Calculation: Calculate the cumulative amount of each PAH leached over time and
express it as a percentage of the initial amount in the wood or as a leaching rate (e.g., in
png/cmsa/day).

Dynamic Tank Leaching Test

This method simulates the leaching of creosote from treated wood in flowing water, such as in
a river or marine environment. It allows for the investigation of the effects of water flow rate and
temperature on leaching.[2]

2.2.1. Materials and Apparatus

o Test Specimens: Larger, commercially treated wood samples (e.g., 50 mm x 150 mm x 300
mm) with a known creosote retention. The end-grain should be sealed.

e Leaching Tank: A flow-through tank system constructed of an inert material (e.g., stainless
steel) that allows for the complete immersion of the test specimens and controlled water flow
across their surfaces.

e Water Pump and Flow Control: A pump to circulate the leaching water and a flow meter to
maintain a constant, predetermined flow rate.
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o Temperature Control System: A heating or cooling system to maintain the leaching water at a
constant temperature.

e Leaching Solution: Deionized water or synthetic freshwater/seawater.
e Analytical Instrumentation: GC-MS or GC-FID for PAH analysis.
2.2.2. Procedure

o Sample Preparation: Prepare replicate creosote-treated wood specimens. Record their
initial weight and dimensions and seal the end-grain.

o System Setup: Place a wood specimen in the leaching tank and fill the tank with the leaching
solution.

o Leaching Conditions: Start the water pump and adjust the flow rate to the desired level (e.g.,
0, 4, or 8 cm/s).[2] Maintain the water temperature at the target level (e.g., 10°C, 20°C, or
30°C).

e Leachate Sampling: Collect leachate samples at specified time intervals (e.g., 0, 1, 2, 4, 8,
24, 48, and 72 hours).[2] The entire volume of the leachate is typically replaced with fresh
solution after each 72-hour period.[2]

e PAH Analysis: Analyze the collected leachate samples for the concentration of target PAHSs.

o Data Calculation: Calculate the leaching rate of each PAH at each sampling point, typically
expressed in pg/cm? of the exposed wood surface area per day.

Data Presentation

Quantitative data from accelerated leaching tests should be summarized in tables to facilitate
comparison and analysis.

Table 1: Leaching of Selected PAHs from Creosote-Treated Wood under Dynamic Flow
Conditions.
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PAH Leaching Rate (pg/cm?/day) at 12-13°C

Flow Rate: 0.47 cm/s

Naphthalene Decreased to below detection limit after 7 days
Acenaphthene Decreased to below detection limit after 7 days
Fluorene Decreased to below detection limit after 7 days
Phenanthrene ~0.2 - 0.5 (steady state after 7 days)

Anthracene Decreased to below detection limit after 7 days
Fluoranthene Decreased to below detection limit after 7 days
Pyrene Decreased to below detection limit after 7 days

Data synthesized from a study by Kang et al. (2005) where Douglas-fir treated with creosote
was immersed in flowing fresh water.

Table 2: Initial Leaching Rates of Creosote Components at Different Flow Rates and

Temperatures.
Creosote Component Initial Leaching Rate (pg/cm?/day)
20°C, 4 cm/s
Acenaphthene 120
Dibenzofuran 80
Fluorene 150
Phenanthrene 250
Fluoranthene 128
Total of 5 Components 728

Data from a study by Xiao et al. (2002) investigating the effects of water flow rate and
temperature on leaching from creosote-treated Douglas-fir.
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Visualizations

Diagrams created using Graphviz (DOT language) to illustrate experimental workflows and
logical relationships.
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Caption: Experimental workflow for accelerated leaching tests of creosote-treated wood.
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Caption: Factors influencing the rate of PAH leaching from creosote-treated wood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1164894#accelerated-leaching-tests-for-creosote-
treated-wood]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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